Cas no 1361774-56-2 (2-Cyano-3-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 2-Cyano-3-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1361774-56-2
• MF: C₈H₅F₃N₂O₂
• MW: 218.132712125778
• CID: 4911722
• Update Time: 2025-05-27

2-Cyano-3-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H5F3N2O2/c9-8(10,11)15-7-1-5(4-14)3-13-6(7)2-12/h1,3,14H,4H2
• InChI Key： YJZMQCYIZWBUKS-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)N=CC(CO)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 1.2
• Topological Polar Surface Area: 66.1

Additional information on 2-Cyano-3-(trifluoromethoxy)pyridine-5-methanol

Recent Advances in the Study of 2-Cyano-3-(trifluoromethoxy)pyridine-5-methanol (CAS: 1361774-56-2)

The compound 2-Cyano-3-(trifluoromethoxy)pyridine-5-methanol (CAS: 1361774-56-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

One of the key areas of investigation has been the synthetic pathways for 2-Cyano-3-(trifluoromethoxy)pyridine-5-methanol. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving the introduction of the trifluoromethoxy group at an early stage, followed by cyanation and subsequent reduction to the alcohol. This method has been praised for its efficiency and scalability, which are critical for further pharmacological evaluation.

Pharmacological studies have revealed that 2-Cyano-3-(trifluoromethoxy)pyridine-5-methanol exhibits notable activity as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to selectively target cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting potential applications in the development of anti-inflammatory drugs with reduced gastrointestinal side effects. These findings were corroborated by molecular docking studies, which highlighted the compound's strong binding affinity to the COX-2 active site.

Further research has explored the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute (2024) reported that 2-Cyano-3-(trifluoromethoxy)pyridine-5-methanol exhibits cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial function and induction of apoptosis. These results have sparked interest in further investigating its utility as an adjunct therapy in combination with existing anticancer agents.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have also been a focus of recent research. A pharmacokinetic study in animal models revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good bioavailability. However, challenges remain in optimizing its metabolic stability, as rapid hepatic clearance was observed in some cases. Researchers are currently exploring structural modifications to address this issue while retaining its pharmacological efficacy.

In conclusion, 2-Cyano-3-(trifluoromethoxy)pyridine-5-methanol (CAS: 1361774-56-2) represents a promising candidate for further drug development, with applications spanning anti-inflammatory and anticancer therapies. Continued research into its synthetic optimization, mechanism of action, and pharmacokinetic properties will be essential to fully realize its potential. The compound's unique structural features and demonstrated biological activities make it a valuable subject of study in the ongoing quest for novel therapeutic agents.